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Compound of Interest

Compound Name: Metol

Cat. No.: B052040 Get Quote

An In-Depth Technical Guide to the Safe Handling of Metol

For researchers, scientists, and drug development professionals, a thorough understanding of

the safety profile and handling requirements of chemical reagents is paramount. This guide

provides a comprehensive overview of the safety data for Metol (p-Methylaminophenol sulfate),

including its physicochemical properties, toxicological profile, and detailed handling

precautions.

Physicochemical Properties of Metol
A foundational aspect of chemical safety is understanding the substance's physical and

chemical characteristics. These properties influence its behavior under various conditions and

are critical for designing safe storage and handling procedures.
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Property Value Reference

Chemical Name
bis(4-hydroxy-N-

methylanilinium) sulphate
[1]

Synonyms
4-(Methylamino)-phenol

sulfate, Elon, Pictol, Genol
[2]

CAS Number 55-55-0 [3]

EC Number 200-237-1 [3]

Molecular Formula C₁₄H₂₀N₂O₆S [2]

Molecular Weight 344.39 g/mol [4]

Appearance
White to faintly beige

crystalline solid/powder
[5][6]

Melting Point 260 °C (decomposes) [7]

Solubility
Soluble in water. Partially

soluble in cold water.
[5][8]

Density 0.69 g/cm³ at 20 °C [6]

Bulk Density ~660 kg/m ³ [6]

n-octanol/water partition

coefficient (log value)
0.79 at 25 °C [6]

Toxicological Data and GHS Classification
Metol is classified as a hazardous substance. Understanding its specific toxicological

endpoints and GHS classification is essential for risk assessment and implementing

appropriate safety measures.

GHS Classification
The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides

a standardized framework for hazard communication.
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Hazard Class Category Hazard Statement

Acute toxicity (Oral) 4
H302: Harmful if swallowed.[1]

[3]

Skin sensitization 1
H317: May cause an allergic

skin reaction.[1][3]

Specific target organ toxicity —

repeated exposure
2

H373: May cause damage to

organs through prolonged or

repeated exposure.[1][3]

Hazardous to the aquatic

environment, short-term

(Acute)

1 H400: Very toxic to aquatic life.

Hazardous to the aquatic

environment, long-term

(Chronic)

1
H410: Very toxic to aquatic life

with long lasting effects.[1][3]

Toxicological Data
The following table summarizes the available acute toxicity data for Metol. It is important to

note that data for all routes of exposure may not be available.

Endpoint Value Species Route Reference

LD50 565 mg/kg Mouse Oral [6]

LD50 (Dermal) No data available - - [9]

LC50 (Inhalation) No data available - - [8]

Handling Precautions and Personal Protective
Equipment (PPE)
Given the hazards associated with Metol, stringent handling precautions and the use of

appropriate personal protective equipment are mandatory to minimize exposure and ensure a

safe working environment.
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Engineering Controls
Work in a well-ventilated area.[9]

Use a chemical fume hood, especially when handling powders to avoid dust formation.[10]

Ensure that eyewash stations and safety showers are readily accessible.[11]

Personal Protective Equipment (PPE)
PPE Type Specifications

Eye/Face Protection
Wear tightly fitting safety goggles or a face

shield.[9]

Skin Protection

Wear protective gloves (e.g., nitrile rubber).

Wear suitable protective clothing to prevent skin

contact.[9]

Respiratory Protection

If dust is generated and engineering controls are

not sufficient, wear a NIOSH-approved

respirator.[4]

General Hygiene
Do not eat, drink, or smoke when using this product.[4]

Wash hands thoroughly after handling.[4]

Contaminated work clothing should not be allowed out of the workplace and should be

washed before reuse.[4]

Experimental Protocols for Key Toxicological
Studies
The GHS classification of Metol is based on data from toxicological studies. The following are

detailed methodologies for key experiments cited in the assessment of such chemicals.
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Acute Oral Toxicity - Fixed Dose Procedure (Based on
OECD Guideline 420)
This method is used to assess the acute toxic effects of a substance when administered orally.

1. Principle: Groups of animals of a single sex (typically female rats) are dosed in a stepwise

procedure using a set of fixed doses (5, 50, 300, and 2000 mg/kg). The initial dose is selected

based on a sighting study and is expected to produce some signs of toxicity without causing

mortality. Subsequent dosing at higher or lower fixed doses depends on the observed toxicity.

[12]

2. Animal Selection and Preparation:

Healthy, young adult rodents (rats are preferred) of a single sex are used. If females are

used, they should be nulliparous and non-pregnant.[13]

Animals are fasted prior to administration of the substance (e.g., overnight for rats).[13]

3. Administration of Substance:

The test substance is administered in a single dose by gavage using a stomach tube or a

suitable intubation cannula.[12]

The volume administered should be kept as low as practical.

4. Observation:

Animals are observed for mortality, clinical signs of toxicity (e.g., changes in skin, fur, eyes,

and behavior), and body weight changes for at least 14 days.[14]

A gross necropsy is performed on all animals at the end of the observation period.[13]

5. Data Analysis: The results are used to classify the substance for acute oral toxicity according

to the GHS. This method avoids the use of death as an endpoint for a large number of animals.

[12]
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Skin Sensitization - Local Lymph Node Assay (LLNA)
(Based on OECD Guideline 429)
The LLNA is the preferred method for identifying chemicals that have the potential to cause

skin sensitization.

1. Principle: The LLNA is based on the principle that sensitizers induce lymphocyte proliferation

in the lymph nodes draining the site of application. This proliferation is proportional to the dose

and potency of the allergen.[15] A Stimulation Index (SI) of ≥ 3 is considered a positive result,

indicating the substance is a skin sensitizer.[16]

2. Animal Selection:

Female CBA/J mice are typically used.[17]

3. Administration of Substance:

The test substance is dissolved or suspended in a suitable vehicle and applied to the dorsal

surface of both ears of the mice for three consecutive days.[18]

A minimum of three concentrations of the test substance, a negative control (vehicle only),

and a positive control are used.[17]

4. Measurement of Lymphocyte Proliferation:

On day 6, a radiolabeled substance (e.g., ³H-methyl thymidine) is injected intravenously.[18]

After a set period, the animals are euthanized, and the draining auricular lymph nodes are

excised.[18]

The incorporation of the radiolabel is measured, and the Stimulation Index (SI) is calculated

as the ratio of proliferation in the treated group to the proliferation in the vehicle control

group.[16]

Visualized Workflows
The following diagrams illustrate key logical relationships and experimental workflows relevant

to the safe handling and assessment of Metol.
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Risk Assessment & Planning
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Caption: Workflow for the safe handling and emergency procedures for Metol.
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Test Planning

In-Vivo Testing

Data Analysis & Reporting

Hazard Classification

Literature Review & Data Gathering

Test Substance Characterization

Protocol Design (e.g., OECD Guidelines)

Animal Acclimatization

Dose-Range Finding Study

Main Study Administration
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Caption: General workflow for toxicity and sensitization testing of a chemical substance.
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Conclusion
Metol is a valuable chemical reagent that requires careful handling due to its hazardous

properties, including acute oral toxicity, skin sensitization potential, and target organ toxicity

upon repeated exposure. Adherence to the safety precautions, including the use of appropriate

engineering controls and personal protective equipment, is crucial for minimizing risks in a

laboratory or research setting. This guide provides a comprehensive summary of the available

safety data and standard experimental protocols to aid researchers, scientists, and drug

development professionals in the safe use of Metol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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